6-Carbamoylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid

• Molecular Formula: C8H6N4O3
• Molecular Weight: 206.16 g/mol
• IUPAC Name: 6-carbamoylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• InChI: InChI=1S/C8H6N4O3/c9-6(13)4-1-10-7-5(8(14)15)2-11-12(7)3-4/h1-3H,(H2,9,13)(H,14,15)
• InChI Key: ZYLIVCXNTPXFMJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC2=C(C=NN21)C(=O)O)C(=O)N

Description

6-Carbamoylpyrazolo[1,5-a]pyrimidine-3-carboxylic acid is a useful research compound. Its molecular formula is C8H6N4O3 and its molecular weight is 206.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

An aqueous solution of sodium hydroxide (10%, 5 mL) was added to a suspension of 6-cyano-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid ethyl ester (0.35 mg, 1.62 mmol) in ethanol (5 mL) and the reaction mixture was heated at 60° C. for 5 hours. Ice-water was added and the resulting mixture was acidified until pH<1 by addition of an aqueous solution of hydrochloric acid (3 M). The solid which crashed out was collected by filtration, washed twice with water, methanol and diethyl ether, dried under reduced pressure to afford 0.25 g (75% yield) of 6-carbamoyl-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid.